Cas no 405277-44-3 (N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-(3-methoxyphenyl)ethanediamide)

• Product Name: N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-(3-methoxyphenyl)ethanediamide
• CAS No: 405277-44-3
• MF: C₁₃H₁₈N₂O₆
• MW: 298.291823863983
• MDL: MFCD02625778
• CID: 3083387
• PubChem ID: 2174260
• Update Time: 2025-10-29

N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• <br>N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]-N'-(3-methoxyphenyl)ethanedi amide
• 405277-44-3
• CS-0323251
• AKOS003285576
• ethanediamide, N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-N'-(3-methoxyphenyl)-
• ZINC02812043
• N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]-N'-(3-methoxyphenyl)ethanediamide
• SR-01000251478
• LS-07198
• H33827
• SR-01000251478-1
• N1-(1,3-Dihydroxy-2-(hydroxymethyl)propan-2-yl)-N2-(3-methoxyphenyl)oxalamide
• ALBB-023084
• N-[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]-N''-(3-methoxyphenyl)ethanediamide
• MFCD02625778
• N'-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]-N-(3-methoxyphenyl)oxamide
• N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-N'-(3-methoxyphenyl)ethanediamide
• N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-(3-methoxyphenyl)ethanediamide

• MDL： MFCD02625778
• Inchi： 1S/C13H18N2O6/c1-21-10-4-2-3-9(5-10)14-11(19)12(20)15-13(6-16,7-17)8-18/h2-5,16-18H,6-8H2,1H3,(H,14,19)(H,15,20)
• InChI Key： HSOFVFGPQDPRMG-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)NC(C(NC1C=CC=C(C=1)OC)=O)=O

Computed Properties

• Exact Mass: 298.11648630Da
• Monoisotopic Mass: 298.11648630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 128Ų

Additional information on N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-(3-methoxyphenyl)ethanediamide

Introduction to N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-(3-methoxyphenyl)ethanediamide (CAS No. 405277-44-3)

The compound N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-(3-methoxyphenyl)ethanediamide (CAS No. 405277-44-3) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of ethanediamides and features a unique combination of functional groups that contribute to its versatile chemical properties. The presence of hydroxyl groups and methoxy substituents makes it a promising candidate for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its ability to form stable amide bonds under mild conditions has made it an attractive choice for researchers in drug discovery programs. The hydroxymethyl groups attached to the ethylene diamine backbone provide additional sites for functionalization, enabling the creation of highly specific molecular architectures.

The methoxyphenyl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties. Methoxy groups are known to enhance solubility and stability in biological systems, which is a critical factor in drug design. Furthermore, the hydroxy group at position 2 introduces hydrogen bonding capabilities, which can influence the compound's interaction with biological targets such as enzymes and receptors.

From a synthetic perspective, the preparation of N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-(3-methoxyphenyl)ethanediamide involves multi-step reactions that require precise control over reaction conditions. The use of advanced catalytic systems and green chemistry principles has been reported in recent literature to improve the yield and purity of this compound while minimizing environmental impact.

In terms of applications, this compound has shown promise in the development of novel agrochemicals with improved efficacy against plant pathogens. Its ability to inhibit key enzymes involved in fungal growth has been demonstrated in laboratory studies, suggesting its potential as a lead compound for fungicide development.

Additionally, the hydroxymethyl groups in this molecule have been exploited in polymer chemistry for the synthesis of biodegradable polymers with tunable mechanical properties. These polymers have potential applications in packaging materials and biomedical devices.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound at an unprecedented level of detail. Such studies have provided valuable insights into its electronic properties and reactivity patterns, which are essential for designing efficient synthetic routes and predicting its behavior in different chemical environments.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's behavior under various conditions. For instance, density functional theory (DFT) calculations have been used to study its electronic transitions and interaction with biological targets.

In conclusion, N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-(3-methoxyphenyl)ethanediamide (CAS No. 405277-44-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups and favorable chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, agrochemicals, and materials science.